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Compound of Interest

Compound Name: 2-Hydroxyacetophenone

Cat. No.: B1195853 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

a comprehensive understanding of chemical safety and handling is paramount. This document

provides critical, immediate safety and logistical information for the proper handling of 2-
Hydroxyacetophenone, a key reagent in various synthetic processes. Adherence to these

guidelines is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Hydroxyacetophenone is classified as a hazardous substance that can cause skin irritation,

serious eye irritation, and respiratory irritation.[1][2] It is crucial to use appropriate personal

protective equipment to prevent exposure.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.[1][2][3]

To protect against splashes

and airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., PVC, butyl rubber, or

fluoroelastomer).[1][4] For

prolonged contact, a glove with

a higher protection class

(breakthrough time > 240

minutes) is recommended.[1]

To prevent skin contact, which

can lead to irritation.[1][2]

Body Protection

A long-sleeved laboratory coat

is required.[2][3] For situations

with a significant risk of

splashing, a chemical-resistant

apron should also be worn.[2]

In the event of a large spill or

fire, full-body protective

clothing may be necessary.[1]

[2]

To shield the skin from

accidental splashes or contact.

Respiratory Protection

Generally not required when

working in a well-ventilated

area, such as a chemical fume

hood.[2][5] In cases of

insufficient ventilation or the

potential for aerosol

generation, a NIOSH/MSHA-

approved respirator with a

Type A filter is recommended.

[1][2]

To avoid the inhalation of dust

or vapors that can cause

respiratory irritation.[1][2]

Quantitative Safety Data
The following table summarizes key quantitative safety and toxicity data for 2-
Hydroxyacetophenone.
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Data Point Value Reference

LD50 (Oral, rat) 2700 mg/kg [6]

LD50 (Intraperitoneal, mouse) 100 mg/kg [1]

LD50 (Dermal, rabbit) > 2000 mg/kg [6]

Flash Point > 112 °C (> 233.60 °F) [7]

Autoignition Temperature 450 °C (842.00 °F) [7]

Melting Point 3 - 6 °C [8]

Operational Plan for Safe Handling
A systematic approach is crucial to minimize exposure and prevent accidents when handling 2-
Hydroxyacetophenone.
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Figure 1: Safe Handling Workflow for 2-Hydroxyacetophenone
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Figure 2: Hazard and Protection Logical Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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